Cas no 1797643-64-1 (4-methoxy-1-phenyl-5-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one)

• Product Name: 4-methoxy-1-phenyl-5-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one
• CAS No: 1797643-64-1
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 5374707
• Update Time: 2025-10-22

4-methoxy-1-phenyl-5-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-phenyl-5-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one

• Inchi： 1S/C19H17N3O4S/c1-25-16-9-17(23)22(13-5-3-2-4-6-13)12-15(16)18(24)21-10-14(11-21)26-19-20-7-8-27-19/h2-9,12,14H,10-11H2,1H3
• InChI Key： YRGBFPFIRAYGED-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)C=C(C(N2CC(OC3=NC=CS3)C2)=O)C(OC)=C1

Additional information on 4-methoxy-1-phenyl-5-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one

Comprehensive Overview of 4-methoxy-1-phenyl-5-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one (CAS No. 1797643-64-1)

The compound 4-methoxy-1-phenyl-5-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one (CAS No. 1797643-64-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a pyridin-2-one core, azetidine ring, and thiazole moiety makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the key features of this compound is its azetidine-1-carbonyl group, which is known to enhance metabolic stability and bioavailability. This is a critical factor in drug design, as it addresses one of the most common challenges in developing orally active small molecules. The presence of the thiazol-2-yloxy substituent further adds to its versatility, as thiazole derivatives are widely recognized for their broad-spectrum biological activities, including antimicrobial and anti-inflammatory effects.

In recent years, the search for novel kinase inhibitors has intensified, driven by the need for more effective treatments for diseases like cancer and rheumatoid arthritis. The 4-methoxy-1-phenyl moiety in this compound is particularly noteworthy, as it is often associated with improved binding affinity to kinase targets. This has led to a surge in research efforts to explore its mechanism of action and optimize its pharmacokinetic properties.

Another area of interest is the compound's potential role in addressing drug resistance, a major concern in modern medicine. The unique structural attributes of 4-methoxy-1-phenyl-5-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one may offer new avenues to overcome resistance mechanisms, making it a valuable tool in the development of next-generation therapeutics. This aligns with the current trend in pharmaceutical research, where multi-targeted approaches are increasingly favored over single-target therapies.

The synthesis of this compound involves sophisticated organic chemistry techniques, including cross-coupling reactions and heterocyclic ring formation. These methods are not only crucial for producing high-purity batches but also for scaling up production to meet clinical and commercial demands. As the pharmaceutical industry continues to prioritize efficiency and sustainability, the development of greener synthetic routes for such compounds remains a hot topic.

From a commercial perspective, 4-methoxy-1-phenyl-5-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one represents a significant opportunity for biotech and pharmaceutical companies. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and infectious diseases. This broad applicability makes it a highly attractive candidate for licensing and collaboration deals, which are increasingly common in the life sciences sector.

In conclusion, 4-methoxy-1-phenyl-5-[3-(1,3-thiazol-2-yloxy)azetidine-1-carbonyl]pyridin-2-one (CAS No. 1797643-64-1) is a compound of immense scientific and commercial interest. Its unique structural features, combined with its potential therapeutic benefits, position it as a key player in the ongoing quest for innovative and effective treatments. As research progresses, this molecule is likely to play a pivotal role in shaping the future of drug discovery and development.